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Compound of Interest

Compound Name: (2-methyl-2-phenylpropyl) acetate

Cat. No.: B098411

Overview

This document provides a concise technical summary of the key physicochemical properties of
the compound (2-methyl-2-phenylpropyl) acetate, also known as neophyl acetate. The
primary focus is the determination and verification of its molecular weight. This information is
critical for researchers and drug development professionals in stoichiometric calculations,
analytical characterization, and chemical synthesis.

Compound Identification and Properties

The fundamental properties of (2-methyl-2-phenylpropyl) acetate are summarized below. The
molecular weight is derived from its molecular formula, which is confirmed by multiple chemical
data sources.
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Parameter Value Source

2-methyl-2-phenylpropyl
Compound Name ( yl-2-phenylpropy) N/A
acetate

Neophyl acetate; Acetic acid 2-
Synonym(s) [1]
methyl-2-phenyl-propyl ester

CAS Number 18755-52-7 [21[31[4]
Molecular Formula C12H1602 [21[31[41[5]
Molecular Weight 192.25 g/mol [21[31[41[5]
Exact Mass 192.115029749 [1]

Methodology for Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The protocol for this determination is an established theoretical calculation based on the
molecular formula.

Procedure:

e Determine the Molecular Formula: The chemical structure of (2-methyl-2-phenylpropyl)
acetate is analyzed to count the number of atoms of each element. The confirmed formula is
C12H1602.[2][3][4]

o Obtain Standard Atomic Weights: The standard atomic weights of Carbon (C), Hydrogen (H),
and Oxygen (O) are utilized.

o C:~12.011 amu
o H:~1.008 amu
o 0O:~15.999 amu

o Calculate Total Mass: The number of atoms of each element is multiplied by its atomic
weight, and the results are summed.
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o Mass = (12 x 12.011) + (16 x 1.008) + (2 x 15.999)
o Mass =144.132 + 16.128 + 31.998
o Total Molecular Weight = 192.258 g/mol

This calculated value is consistent with the widely reported molecular weight of 192.25 g/mol .

[21(31[4]

Visualization of Calculation Workflow

The logical process for determining the molecular weight from the compound's nomenclature is
illustrated below.

Compound Name
(2-methyl-2-phenylpropyl) acetate

'

Determine Chemical Structure

'

Derive Molecular Formula
C12H1602

l

Sum Atomic Weights
(12C) + (16H) + (2*O)

'

Final Molecular WeightT

192.25 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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